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Compound of Interest

Compound Name: Haloxyfop-d4

Cat. No.: B150307 Get Quote

In-Depth Technical Guide: Haloxyfop-d4
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Haloxyfop-d4, including its

chemical identity, and delves into the analytical methodologies and mechanisms of action of its

parent compound, haloxyfop. Given that Haloxyfop-d4 serves as a deuterated internal

standard, this guide focuses on the technical data relevant to the application of haloxyfop.

Core Chemical Identifiers
A summary of the key chemical identifiers for Haloxyfop-d4 is presented below.

Identifier Value

CAS Number 127893-34-9[1][2][3][4][5]

IUPAC Name

2-[4-[[3-chloro-5-(trifluoromethyl)-2-

pyridinyl]oxy]phenoxy-2,3,5,6-d4]propanoic

acid[6]

Molecular Formula C₁₅H₇D₄ClF₃NO₄[2]

Molecular Weight 365.73 g/mol [2]
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Haloxyfop is a selective, post-emergence herbicide that targets annual and perennial grasses

in broadleaf crops.[2] Its primary mechanism of action is the inhibition of the enzyme acetyl-

CoA carboxylase (ACCase).[2][7] This enzyme is critical for the biosynthesis of fatty acids,

which are essential components of cell membranes and energy storage.[2][4] By inhibiting

ACCase, haloxyfop disrupts lipid synthesis, leading to the cessation of growth and eventual

death of the target grass weeds.[4]

Recent studies have also explored other potential toxic mechanisms. For instance, in the crab

Chiromantes dehaani, Haloxyfop-P-methyl has been shown to induce immunotoxicity and

disorders in glucose metabolism, potentially through the activation of the Nrf2/ARE antioxidant

pathway.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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